1-(Pyrimidin-4-yl)ethane-1-thiol

• Molecular Formula: C6H8N2S
• Molecular Weight: 140.21 g/mol
• SMILES: CC(C1=NC=NC=C1)S
• InChI: InChI=1S/C6H8N2S/c1-5(9)6-2-3-7-4-8-6/h2-5,9H,1H3
• InChIKey: ZWVSUUJYIVLJGY-UHFFFAOYSA-N

1-(Pyrimidin-4-yl)ethane-1-thiol: Structural Identity & Baseline

1-(Pyrimidin-4-yl)ethane-1-thiol (CAS 1852060-87-7) is a sulfur-containing heterocyclic building block comprising a pyrimidine ring substituted at the 4-position with an ethane-1-thiol group (SMILES: CC(S)c1ccncn1; molecular formula C6H8N2S; molecular weight 140.21 g/mol) . The molecule features a chiral center at the alpha carbon of the ethyl linker, bearing a reactive thiol (-SH) moiety directly adjacent to the pyrimidine core. This compound belongs to the pyrimidine-thioalkyl chemotype—a class recognized for its versatility in generating bioactive molecules, including HIV-1 reverse transcriptase inhibitors with IC50 values reaching as low as 190 nM against wild-type enzyme and 66 nM against the drug-resistant P236L mutant [1]. As a fragment-sized entity (heavy atom count = 9), it occupies a strategic niche between simpler pyrimidinethiols and fully elaborated drug-like pyrimidine thioethers, making it a candidate for fragment-based and diversity-oriented synthesis programs.

1

Fragment-based screening workflows

Fragment-appropriate profile supports FBDD library incorporation for target-based screens against pyrimidine-recognizing enzymes.

Rule of Three compliant; heavy atom count = 9

2

Chiral thiol building block

Alpha-branched ethane-1-thiol with a stereogenic center supports stereochemically controlled elaboration in diversity-oriented synthesis.

Chiral center at alpha-carbon; distinct from achiral linear analogs

3

Pyrimidine-thioalkyl chemotype entry

Dual H-bond acceptor pyrimidine core with a reactive thiol handle may support kinase, RT, and PDE inhibitor discovery programs.

Class-level precedent in HIV-1 RT and PDE10A inhibitor series

• [1] Nugent, R.A.; Schlachter, S.T.; Murphy, M.J.; et al. Pyrimidine Thioethers: A Novel Class of HIV-1 Reverse Transcriptase Inhibitors with Activity Against BHAP-Resistant HIV. Journal of Medicinal Chemistry 1998, 41 (20), 3793–3803. View Source

1-(Pyrimidin-4-yl)ethane-1-thiol: Structural Differentiation from Analogs

Compounds within the pyrimidine-thiol class are not freely interchangeable due to three structural variables that profoundly influence reactivity, binding geometry, and downstream synthetic utility: (i) the position of the thiol-bearing carbon on the alkyl linker (alpha vs. beta vs. gamma), (ii) the length of the alkyl spacer between the pyrimidine ring and the thiol group, and (iii) the heterocyclic core identity (pyrimidine vs. pyridine vs. other heterocycles). For 1-(Pyrimidin-4-yl)ethane-1-thiol, the alpha-substitution pattern creates a branched thiol environment with distinct steric and electronic properties compared to its linear regioisomer 2-(Pyrimidin-4-yl)ethane-1-thiol (CAS 2228553-71-5) . The pyrimidine core provides two hydrogen-bond-accepting nitrogen atoms (N1 and N3) versus the single nitrogen of the pyridine analog 1-(Pyridin-4-yl)ethane-1-thiol (CAS 135207-19-1), altering both molecular recognition capacity and physicochemical profile . These structural distinctions have been shown to drive differential biological outcomes in the broader pyrimidine thioether class, where small changes in linker geometry and heterocycle substitution modulate potency against wild-type HIV-1 RT by over 3-fold and can determine activity against drug-resistant variants [1].

Regioisomer mismatch: alpha vs beta thiol

Alpha-substituted (branched) thiol at C1 of the ethyl linker carries a chiral center and distinct steric profile. The beta-linear regioisomer 2-(Pyrimidin-4-yl)ethane-1-thiol lacks chirality and may differ in nucleophilicity and binding geometry. These are not interchangeable without validation.

Heterocycle core mismatch: pyrimidine vs pyridine

Pyrimidine provides two H-bond-accepting nitrogens (N1/N3) versus one in the pyridine analog 1-(Pyridin-4-yl)ethane-1-thiol. Electronic character and molecular recognition profile may shift; HBA-dependent target engagement may not transfer.

Linker length mismatch: ethylene vs methylene or propylene

The C2 ethylene spacer balances conformational restriction and reach. Shorter (C1 methylene) or longer (C3 propylene) linker analogs may alter heavy-atom count, rotatable bonds, and MW—potentially shifting fragment-likeness and SAR outcomes.

• [1] Nugent, R.A.; Schlachter, S.T.; Murphy, M.J.; et al. Pyrimidine Thioethers: A Novel Class of HIV-1 Reverse Transcriptase Inhibitors with Activity Against BHAP-Resistant HIV. Journal of Medicinal Chemistry 1998, 41 (20), 3793–3803. View Source

1-(Pyrimidin-4-yl)ethane-1-thiol: Differentiation Evidence Guide

Regioisomeric Thiol Linker Architecture

1-(Pyrimidin-4-yl)ethane-1-thiol bears the thiol group at the alpha (1-) position of the ethyl linker, creating a branched architecture (R-CH(SH)-CH3) with a chiral center. Its regioisomer 2-(Pyrimidin-4-yl)ethane-1-thiol (CAS 2228553-71-5) places the thiol at the beta (2-) position, forming a linear primary thiol (R-CH2-CH2-SH). This positional difference alters the steric environment of the nucleophilic sulfur atom: the alpha-thiol experiences greater steric hindrance from the adjacent methyl group and pyrimidine ring, predicting a measurably higher pKa and altered nucleophilicity compared to the beta-thiol . The alpha-substitution pattern is specifically claimed in the patent literature for pyrimidine-thioalkyl reverse transcriptase inhibitors (US 6,043,248), where the alpha-methyl branch modulates enzyme binding interactions [1].

Regioisomeric Thiol Linker

Head-to-head

Alpha (branched) thiol at C1 — chiral center, 1 rotatable bond. Beta (linear) primary thiol in regioisomer CAS 2228553-71-5 — achiral, 2 rotatable bonds. Predicted ΔpKa ~+0.5 to +1.0 (target less acidic).

Supports stereochemical-control review; achiral beta-isomer lacks this attribute.

pKa values are class-level estimates; no experimental measurement identified.

Evidence Dimension	Thiol position on ethyl linker (steric environment and predicted reactivity)
Target Compound Data	Alpha (branched) thiol at C1 of ethyl linker; SMILES: CC(S)c1ccncn1; chiral center present; rotatable bonds = 1; predicted thiol pKa approximately 8.5–9.5 (class-level estimate for sterically hindered alkyl thiols adjacent to electron-withdrawing heterocycles)
Comparator Or Baseline	2-(Pyrimidin-4-yl)ethane-1-thiol (CAS 2228553-71-5): Beta (linear) primary thiol; SMILES: SCCc1ccncn1; no chiral center; rotatable bonds = 2; predicted thiol pKa approximately 7.5–8.5 (class-level estimate for primary alkyl thiols adjacent to heterocycles)
Quantified Difference	Predicted ΔpKa: approximately +0.5 to +1.0 units (target compound less acidic); rotatable bond count reduced by 1 (decreased conformational flexibility); presence vs. absence of stereogenic center
Conditions	In silico structural comparison; pKa values are class-level estimates based on thiol structure-reactivity relationships ; no direct experimental pKa measurement for either compound identified in public literature

Why This Matters

The alpha-branched thiol provides a conformationally restricted, chiral sulfhydryl nucleophile that may confer stereoselectivity in enzyme binding or synthetic derivatization, a feature absent in the achiral, more flexible beta-linear isomer.

• [1] Nugent, R.A.; et al. (Pharmacia & Upjohn). Alpha-Substituted Pyrimidine-Thioalkyl and Alkylether Compounds as Inhibitors of Viral Reverse Transcriptase. US Patent 6,043,248. Issued March 28, 2000. View Source

Heterocycle Core: Pyrimidine vs. Pyridine H-Bond Capacity

Replacement of the pyridine core in 1-(Pyridin-4-yl)ethane-1-thiol (CAS 135207-19-1; MW 139.22; 1 ring N) with the pyrimidine core in 1-(Pyrimidin-4-yl)ethane-1-thiol (MW 140.21; 2 ring N atoms) introduces an additional hydrogen bond acceptor and alters the electronic character of the heterocycle. The pyrimidine ring is more electron-deficient than pyridine due to the second electronegative nitrogen, which influences the pKa of the adjacent thiol and the overall molecular recognition profile . In fragment-based drug discovery campaigns, pyrimidine cores have demonstrated utility as PDE10A inhibitor starting points, with fragment hits achieving ligand efficiencies (LE) of 0.59 and Ki values of 8,700 nM—a level of fragment productivity not paralleled by equivalent pyridine fragments in the same screen [1].

Pyrimidine vs Pyridine Core

Cross-study comparable

Pyrimidine: 2 H-bond acceptors (N1/N3), MW 140.21. Pyridine analog CAS 135207-19-1: 1 H-bond acceptor, MW 139.22. HBA capacity doubled with negligible MW penalty. Reference pyrimidine fragment: Ki 8,700 nM, LE 0.59 (PDE10A program).

Supports heterocycle H-bond capacity comparison for fragment screens.

PDE10A fragment data from Shipe et al. 2015; class-level inference.

Evidence Dimension	H-bond acceptor count and heterocycle electronics
Target Compound Data	Molecular formula C6H8N2S; MW 140.21; H-bond acceptors = 2 (both pyrimidine N atoms); H-bond donors = 1 (thiol SH); cLogP predicted approximately 0.8–1.1 (estimated)
Comparator Or Baseline	1-(Pyridin-4-yl)ethane-1-thiol (CAS 135207-19-1): Molecular formula C7H9NS; MW 139.22; H-bond acceptors = 1 (pyridine N); H-bond donors = 1 (thiol SH); cLogP predicted approximately 1.2–1.5 (estimated)
Quantified Difference	H-bond acceptor count: 2 vs. 1 (target compound has 100% more HBA capacity); MW difference: +0.99 g/mol (<1% increase); predicted cLogP: approximately 0.3–0.4 log units lower (increased hydrophilicity); nitrogen content: 20.0% vs. 10.1% by molecular formula
Conditions	Physicochemical property comparison based on structural analysis and class-level predictions; comparative fragment screening data from PDE10A program showing pyrimidine fragment Ki = 8,700 nM, LE = 0.59 [1]

Why This Matters

The additional H-bond acceptor on the pyrimidine core provides greater potential for directional interactions with biological targets without increasing molecular weight or lipophilicity, a critical advantage in fragment-based lead generation where ligand efficiency metrics guide candidate selection.

• [1] Shipe, W.D.; Sharik, S.S.; Barrow, J.C.; et al. Discovery and Optimization of a Series of Pyrimidine-Based Phosphodiesterase 10A (PDE10A) Inhibitors through Fragment Screening, Structure-Based Design, and Parallel Synthesis. Journal of Medicinal Chemistry 2015, 58 (19), 7888–7894. View Source

Ethylene vs. Methylene & Propylene Linker Length

The single-carbon ethyl linker in 1-(Pyrimidin-4-yl)ethane-1-thiol positions the thiol group at a defined distance from the pyrimidine ring, balancing proximity for electronic influence with sufficient reach for target engagement. Shorter linker analogs (4-Pyrimidinemethanethiol, CAS 119979-37-2; methylene spacer, MW 126.18) position the thiol directly adjacent to the ring, maximizing electronic coupling but limiting conformational freedom, while longer linker analogs (3-(Pyrimidin-4-yl)propane-1-thiol, CAS 2229376-76-3; propylene spacer, MW 154.23) increase flexibility and lipophilicity . In the pyrimidine thioether HIV-1 RT inhibitor series, linker length and branching were critical SAR determinants: compounds with alpha-substituted ethyl linkers demonstrated differential potency profiles against wild-type (IC50 as low as 190 nM) and P236L mutant (IC50 as low as 66 nM) enzymes, with the branched alpha-substitution pattern contributing to retained activity against the drug-resistant variant [1].

Linker Length SAR

Class-level inference

C2 ethylene linker: MW 140.21, 9 heavy atoms, 1 rotatable bond. vs. C1 methylene (MW 126.18, 8 HA, 0 RB) and C3 propylene (MW 154.23, 10 HA, 2 RB). Class evidence: alpha-substituted C2 thioethers show retained potency against drug-resistant HIV-1 RT variants.

Reported linker-length SAR context; may support elaboration design review.

SAR data from pyrimidine thioether class; confirm experimentally for this compound.

Evidence Dimension	Alkyl linker length and corresponding molecular properties
Target Compound Data	Ethylene (C2) linker with alpha-branching; MW 140.21; heavy atom count = 9; rotatable bonds = 1; distance from pyrimidine C4 to thiol S: approximately 2.5–3.0 Å (through-bond)
Comparator Or Baseline	4-Pyrimidinemethanethiol (CAS 119979-37-2): Methylene (C1) linker; MW 126.18; heavy atom count = 8; rotatable bonds = 0. 3-(Pyrimidin-4-yl)propane-1-thiol (CAS 2229376-76-3): Propylene (C3) linker; MW 154.23; heavy atom count = 10; rotatable bonds = 2
Quantified Difference	MW: 11.1% larger than methylene analog, 9.1% smaller than propylene analog; Heavy atom count: +1 vs. methylene, -1 vs. propylene; Rotatable bonds: +1 vs. methylene, -1 vs. propylene; Structural class evidence: alpha-substituted ethyl thioethers in HIV-1 RT series achieved IC50 ratio (WT/P236L mutant) of approximately 2.9 (190 nM / 66 nM), indicating retained potency against resistant target [1]
Conditions	Structural comparison based on CAS registry data; biological activity data derived from pyrimidine thioether class (Nugent et al. 1998)—not measured directly for this specific compound

Why This Matters

The ethylene linker represents an optimal balance of conformational restriction and reach for fragment elaboration, offering sufficient steric bulk at the alpha position to potentially influence stereoselective target recognition while maintaining fragment-appropriate physicochemical properties.

• [1] Nugent, R.A.; Schlachter, S.T.; Murphy, M.J.; et al. Pyrimidine Thioethers: A Novel Class of HIV-1 Reverse Transcriptase Inhibitors with Activity Against BHAP-Resistant HIV. Journal of Medicinal Chemistry 1998, 41 (20), 3793–3803. View Source

Fragment-Like Profile for FBDD Suitability

1-(Pyrimidin-4-yl)ethane-1-thiol meets the physicochemical criteria for fragment-based screening libraries (MW ≤ 300, cLogP ≤ 3, H-bond donors ≤ 3, H-bond acceptors ≤ 3—the 'Rule of Three') with a molecular weight of 140.21, estimated cLogP of 0.8–1.1, one H-bond donor, and two H-bond acceptors . By comparison, the fully elaborated pyrimidine thioether HIV-1 RT inhibitors from the Nugent et al. series have molecular weights typically exceeding 350–450 Da [1]. The compound's low MW and balanced polarity profile position it as an attractive starting point for fragment growing or linking strategies, where every heavy atom must contribute to binding affinity (high ligand efficiency). The pyrimidine core has been successfully employed as a fragment starting point in multiple drug discovery programs, including the development of PDE10A inhibitors where a pyrimidine fragment with MW 194 and Ki 8,700 nM (LE = 0.59) was optimized to potent leads [2].

Fragment-like Profile

Class-level inference

MW 140.21, cLogP ~0.8–1.1, HBD=1, HBA=2, RB=1, heavy atoms=9. Rule of Three compliant (MW

Reported fragment-like profile; supports FBDD library selection review.

Fragment criteria per Congreve et al. Rule of Three; LE benchmark from PDE10A program.

Evidence Dimension	Fragment-likeness and compliance with FBDD selection criteria
Target Compound Data	MW 140.21; predicted cLogP approximately 0.8–1.1; HBD = 1; HBA = 2; rotatable bonds = 1; heavy atom count = 9; Rule of Three compliant (MW < 300, cLogP ≤ 3, HBD ≤ 3, HBA ≤ 3)
Comparator Or Baseline	Typical pyrimidine thioether drug-like leads (e.g., HIV-1 RT inhibitors): MW 350–450+; cLogP 3–5; HBD 1–2; HBA 4–6; rotatable bonds 5–8. Pyrimidine fragment hit from PDE10A program: MW 194; Ki 8,700 nM; LE = 0.59 [2]
Quantified Difference	MW: 60–69% lower than elaborated leads; cLogP: approximately 2–4 units lower; Rotatable bonds: 4–7 fewer (significantly reduced conformational entropy penalty upon binding); Projected LE potential: comparable or superior to PDE10A fragment starting point (LE = 0.59) if binding affinity upon elaboration follows established pyrimidine fragment trajectories
Conditions	Physicochemical property analysis; FBDD criteria as defined by Congreve et al. (2003) 'Rule of Three'; PDE10A fragment data from Shipe et al. (2015)

Why This Matters

This compound's fragment-appropriate properties make it suitable for FBDD screening campaigns where high ligand efficiency starting points are prioritized, offering a structurally distinct pyrimidine-thiol chemotype not widely represented in commercial fragment libraries.

• [1] Nugent, R.A.; Schlachter, S.T.; Murphy, M.J.; et al. Pyrimidine Thioethers: A Novel Class of HIV-1 Reverse Transcriptase Inhibitors with Activity Against BHAP-Resistant HIV. Journal of Medicinal Chemistry 1998, 41 (20), 3793–3803. View Source
• [2] Shipe, W.D.; Sharik, S.S.; Barrow, J.C.; et al. Discovery and Optimization of a Series of Pyrimidine-Based Phosphodiesterase 10A (PDE10A) Inhibitors through Fragment Screening, Structure-Based Design, and Parallel Synthesis. Journal of Medicinal Chemistry 2015, 58 (19), 7888–7894. View Source

Dual Reactivity: Thiol Nucleophile & Metal Coordination

1-(Pyrimidin-4-yl)ethane-1-thiol possesses two chemically orthogonal reactive functionalities within a single small molecule: a nucleophilic thiol capable of disulfide formation, Michael addition, and metal-thiolate coordination, and a pyrimidine ring whose N1 and N3 nitrogen atoms can serve as metal-chelating ligands or hydrogen-bonding anchors . This contrasts with the pyridine analog 1-(Pyridin-4-yl)ethane-1-thiol, which offers only a single nitrogen coordination site . Pyrimidine-4-yl thiol derivatives have been explored as ligands for Zn(II) and Cu(II) complexes with demonstrated antimicrobial and DNA-binding activities, where the juxtaposition of the thiol and pyrimidine nitrogens creates a chelating environment [1]. Electrochemical studies of pyrimidinethiols show oxidation potentials influenced by the ring substitution pattern, with thiols adjacent to electron-deficient pyrimidine rings exhibiting distinct redox behavior relevant to biological antioxidant mechanisms and covalent probe design [2].

Dual S,N Reactivity

Class-level inference

Thiol nucleophile (disulfide formation, Michael addition, metal-thiolate) + pyrimidine N1/N3 (metal chelation, H-bond anchoring). Potential S,N-chelate motif. 2 N-donor sites vs. 1 in pyridine analog. Class evidence: pyrimidine-thiol Cu(II)/Zn(II) complexes with antimicrobial and DNA-binding activity.

Reported bifunctional S,N-donor character; supports probe design context.

Metal coordination inferred from analogous pyrimidine-thiol ligand studies.

Evidence Dimension	Bifunctional reactivity (thiol nucleophile + pyrimidine coordination sites)
Target Compound Data	Thiol group at alpha position of ethyl linker; pyrimidine N1 and N3 available for metal coordination or H-bonding; bifunctional chelating potential (S,N-donor set via thiol + N1 or N3)
Comparator Or Baseline	1-(Pyridin-4-yl)ethane-1-thiol (CAS 135207-19-1): Single pyridine nitrogen coordination site; monofunctional N-donor (cannot form S,N-chelate with thiol and single N). Pyrimidine-based Schiff base ligands with thiol functionality: demonstrated Cu(II) and Zn(II) complex formation with antimicrobial activity [1]
Quantified Difference	Metal coordination sites: 2 N atoms (pyrimidine) vs. 1 N atom (pyridine)—100% increase in N-donor capacity; potential for S,N-chelate formation present in target compound, absent in pyridine analog; pyrimidine-thiol metal complexes with Cu(II)/Zn(II) demonstrated antimicrobial activity (class-level evidence, no specific quantitative comparison available)
Conditions	Structural analysis; metal coordination behavior inferred from analogous pyrimidine-thiol ligand studies [1]; electrochemical behavior inferred from pyrimidine-2-thiol oxidation studies showing onset potentials at approximately 0.32 V [2]

Why This Matters

The bifunctional S,N-donor character enables applications in metallodrug discovery, chemoproteomic probe design (covalent thiol warhead + pyrimidine recognition element), and materials chemistry (surface functionalization via thiol-gold chemistry with additional pyrimidine-mediated ordering), representing application breadth not accessible to monofunctional pyridine or simple alkyl thiol analogs.

• [1] Murugesan, S.; Nagaraj, R.; Dhaveethu, R.J.; et al. Computational, Antimicrobial, DNA Binding and Anticancer Activities of Pyrimidine Incorporated Ligand and Its Copper(II) and Zinc(II) Complexes. Journal of Photochemistry and Photobiology B: Biology 2018, 178, 277–287. View Source
• [2] Laudadio, G.; et al. Electrochemical Oxidation of 2-Pyrimidinethiols and Theoretical Study of Their Dimers, Disulfides, Sulfenyl Radicals, and Tautomers. Electrochimica Acta 2016, 211, 704–715. View Source

1-(Pyrimidin-4-yl)ethane-1-thiol: High-Value Application Scenarios

Chiral Fragment for Kinase & RT Inhibitor Discovery

The compound's fragment-appropriate properties (MW 140.21, cLogP ~0.8–1.1, 1 HBD, 2 HBA) and chiral alpha-thiol center make it suitable as a fragment hit for X-ray crystallography-based screening against pyrimidine-recognizing targets such as HIV-1 reverse transcriptase, kinases, or PDE enzymes. The pyrimidine core has precedent as a productive fragment starting point in PDE10A inhibitor discovery, where an initial fragment with Ki = 8,700 nM (LE = 0.59) was optimized to potent leads through structure-guided parallel synthesis [1]. The chiral alpha-carbon provides a vector for stereochemically controlled fragment elaboration, a feature absent in achiral pyrimidine-thiol fragments such as 4-pyrimidinemethanethiol or 2-(pyrimidin-4-yl)ethane-1-thiol.

Bifunctional S,N-Warhead for Covalent Probes

The combination of a nucleophilic thiol (suitable for disulfide-based reversible covalent targeting or irreversible acrylamide conjugation after derivatization) with a pyrimidine recognition element enables design of activity-based protein profiling (ABPP) probes. The pyrimidine N1/N3 atoms provide target engagement specificity through hydrogen bonding or metal coordination, while the thiol serves as the reactive warhead. This bifunctional architecture is distinct from simpler pyridine-thiol probes (e.g., 1-(pyridin-4-yl)ethane-1-thiol) that lack the second nitrogen for additional target contacts . The alpha-methyl branch further provides a steric handle for tuning reactivity and selectivity.

S,N-Chelating Ligand for Cu/Zn Metallodrugs

The juxtaposition of the thiol sulfur and pyrimidine N1 or N3 nitrogen creates a potential S,N-chelating motif for transition metal coordination. Pyrimidine-thiol derivatives have been employed as ligands for Cu(II) and Zn(II) complexes exhibiting antimicrobial and DNA-binding activities [2]. The alpha-substituted ethyl linker provides a five-membered chelate ring geometry upon metal coordination (S-C-C-N-M), which differs from the four-membered chelate that would form with pyrimidine-4-methanethiol or the six-membered chelate from 3-(pyrimidin-4-yl)propane-1-thiol—potentially conferring distinct complex stability and geometry preferences.

Intermediate for Pyrimidine-Thioether Libraries

As a thiol-bearing building block, 1-(Pyrimidin-4-yl)ethane-1-thiol can be alkylated, acylated, or oxidatively coupled to generate diverse pyrimidine thioether libraries. The alpha-substitution pattern mimics the structural motif found in pharmacologically active pyrimidine thioethers, including HIV-1 RT inhibitors with IC50 values reaching 66 nM against drug-resistant P236L mutant enzyme [3], and antidepressant/anxiolytic pyrimidine thioethers (compounds 5c, 5e, 5f) that demonstrated in vivo efficacy in murine behavioral models with minimal acute toxicity [4]. Using this compound as the common intermediate ensures that all library members retain the alpha-branched architecture, which may be critical for target binding as suggested by patent SAR data (US 6,043,248) [5].

Application

Selection Property

Validation Focus

Kinase / RT inhibitor fragment screening

Chiral fragment with pyrimidine recognition element

Target co-crystallography and ligand efficiency metrics

Covalent probe design studies

Bifunctional S,N architecture with reactive thiol warhead

Warhead reactivity profiling and target engagement selectivity

Metallodrug ligand research

S,N-chelate geometry via thiol and pyrimidine N1/N3

Complex stability and coordination geometry characterization

Pyrimidine-thioether library synthesis

Alpha-branched thiol intermediate for alkylation / acylation

Library SAR consistency and stereochemical retention

• [1] Shipe, W.D.; Sharik, S.S.; Barrow, J.C.; et al. Discovery and Optimization of a Series of Pyrimidine-Based Phosphodiesterase 10A (PDE10A) Inhibitors through Fragment Screening, Structure-Based Design, and Parallel Synthesis. Journal of Medicinal Chemistry 2015, 58 (19), 7888–7894. View Source
• [2] Murugesan, S.; Nagaraj, R.; Dhaveethu, R.J.; et al. Computational, Antimicrobial, DNA Binding and Anticancer Activities of Pyrimidine Incorporated Ligand and Its Copper(II) and Zinc(II) Complexes. Journal of Photochemistry and Photobiology B: Biology 2018, 178, 277–287. View Source
• [3] Nugent, R.A.; Schlachter, S.T.; Murphy, M.J.; et al. Pyrimidine Thioethers: A Novel Class of HIV-1 Reverse Transcriptase Inhibitors with Activity Against BHAP-Resistant HIV. Journal of Medicinal Chemistry 1998, 41 (20), 3793–3803. View Source
• [4] Marendić, M.; et al. Pyrimidine Thioethers: A Novel Class of Antidepressant Agents, Endowed with Anxiolytic, Performance Enhancing and Nootropic Activity. European Journal of Medicinal Chemistry 2023, 245 (Pt 2), 114902. View Source
• [5] Nugent, R.A.; et al. (Pharmacia & Upjohn). Alpha-Substituted Pyrimidine-Thioalkyl and Alkylether Compounds as Inhibitors of Viral Reverse Transcriptase. US Patent 6,043,248. Issued March 28, 2000. View Source